Cas no 16134-81-9 ((3α,5α,6α)-3,6-Dihydroxy-pregnan-20-one)

(3α,5α,6α)-3,6-Dihydroxy-pregnan-20-one is a steroidal compound characterized by its unique hydroxylation pattern at the 3α, 5α, and 6α positions, along with a ketone group at C-20. This structural configuration imparts distinct reactivity and potential biological activity, making it valuable for research in steroid chemistry and pharmacology. The compound serves as a key intermediate in the synthesis of more complex steroid derivatives, particularly those with modified hydroxyl groups for studying metabolic pathways or receptor interactions. Its defined stereochemistry ensures consistency in experimental outcomes, while its stability under standard conditions facilitates handling and storage. Researchers may explore its utility in probing enzyme mechanisms or developing bioactive analogs.

(3α,5α,6α)-3,6-Dihydroxy-pregnan-20-one structure

16134-81-9 structure

Product Name:(3α,5α,6α)-3,6-Dihydroxy-pregnan-20-one

CAS No:16134-81-9

MF:C₂₁H₃₄O₃

MW:334.49286699295

CID:1998085

PubChem ID:53878045

Update Time:2025-06-08

(3α,5α,6α)-3,6-Dihydroxy-pregnan-20-one Chemical and Physical Properties

Names and Identifiers

- (3alpha,5alpha,6alpha)-3,6-Dihydroxypregnan-20-one
- 16134-81-9
- (3alpha,5alpha,6alpha)-3,6-Dihydroxy-pregnan-20-one
- 3a,6a-dihydroxy-5a-pregnan-20-one
- (3α,5α,6α)-3,6-Dihydroxy-pregnan-20-one
- Inchi： 1S/C21H34O3/c1-12(22)15-4-5-16-14-11-19(24)18-10-13(23)6-8-21(18,3)17(14)7-9-20(15,16)2/h13-19,23-24H,4-11H2,1-3H3/t13-,14+,15-,16+,17+,18-,19+,20-,21-/m1/s1
- InChI Key： HHUZGDMRRLQZIQ-JFBAWDOZSA-N
- SMILES： O[C@H]1C[C@H]2[C@@H]3CC[C@H](C(C)=O)[C@@]3(C)CC[C@@H]2[C@@]2(C)CC[C@H](C[C@@H]21)O

Computed Properties

Exact Mass: 334.25079494g/mol
Monoisotopic Mass: 334.25079494g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 24
Rotatable Bond Count: 1
Complexity: 531
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 9
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.5
Topological Polar Surface Area: 57.5Å²

(3α,5α,6α)-3,6-Dihydroxy-pregnan-20-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
TRC	D454735-2.5mg	(3α,5α,6α)-3,6-Dihydroxy-pregnan-20-one	16134-81-9	2.5mg	$ 161.00	2023-04-14
TRC	D454735-5mg	(3α,5α,6α)-3,6-Dihydroxy-pregnan-20-one	16134-81-9	5mg	$ 310.00	2023-04-14
TRC	D454735-10mg	(3α,5α,6α)-3,6-Dihydroxy-pregnan-20-one	16134-81-9	10mg	$ 592.00	2023-04-14
TRC	D454735-25mg	(3α,5α,6α)-3,6-Dihydroxy-pregnan-20-one	16134-81-9	25mg	$ 1309.00	2023-04-14
TRC	D454735-100mg	(3α,5α,6α)-3,6-Dihydroxy-pregnan-20-one	16134-81-9	100mg	$ 7600.00	2023-09-07